Cas no 89193-18-0 (1H-Pyrazole-4-carboxylic acid, 3,5-dimethyl-1-phenyl-, ethyl ester)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 3,5-dimethyl-1-phenyl-, ethyl ester
• CAS No: 89193-18-0
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 609283
• PubChem ID: 656964
• Update Time: 2025-04-19

1H-Pyrazole-4-carboxylic acid, 3,5-dimethyl-1-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 3,5-dimethyl-1-phenyl-, ethyl ester
• ethyl 3,5-dimethyl-1-phenylpyrazole-4-carboxylate
• 3,5-DIMETHYL-1-PHENYL-1H-PYRAZOLE-4-CARBOXYLICACIDETHYLESTER
• AS-5831
• AB05031
• 89193-18-0
• MFCD00233461
• DTXSID90349672
• Pyrazole carboxylic ester 8
• 1y2c
• 3,5-DIMETHYL-1-PHENYL-1H-PYRAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
• SCHEMBL6069548
• CHEMBL1794670
• BDBM14785
• ETHYL 3,5-DIMETHYL-1-PHENYL-1H-PYRAZOLE-4-CARBOXYLATE
• 3DE
• AKOS000320108
• PD038437
• BUIZDUYEIRRDAV-UHFFFAOYSA-N
• NS00068217

• Inchi： 1S/C14H16N2O2/c1-4-18-14(17)13-10(2)15-16(11(13)3)12-8-6-5-7-9-12/h5-9H,4H2,1-3H3
• InChI Key： BUIZDUYEIRRDAV-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C)=NN(C2C=CC=CC=2)C=1C)=O

Computed Properties

• Exact Mass: 244.121177757g/mol
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 44.1Ų